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Compound of Interest

Compound Name: Euchrestaflavanone A
CAS No.: 80510-05-0
Cat. No.: B3029856
Get Quote
. J

FOR IMMEDIATE RELEASE

A Comprehensive Overview of the Bioactive Flavonoid, Euchrestaflavanone A, for Drug
Discovery and Development

Shanghai, China — November 18, 2025 — This technical guide provides an in-depth overview of
Euchrestaflavanone A, a prenylated flavonoid with significant therapeutic potential. This
document, intended for researchers, scientists, and drug development professionals, details
the compound's chemical identity, biological activities, and the experimental protocols to
evaluate its effects.

Chemical Identity

CAS Number: 80510-05-0[1][2]

IUPAC Name: (2S)-5,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-
enyl)-2,3-dihydrochromen-4-one[3]
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Biological Activities and Quantitative Data

Euchrestaflavanone A has demonstrated a range of biological activities, primarily focusing on

its antiplatelet, multidrug resistance protein 1 (MRP1) inhibitory, and cytotoxic effects. The

following table summarizes the key quantitative data associated with these activities.

Biological Target/Cell Key
o Assay ] Result Reference
Activity Line Parameters
Collagen-
Antiplatelet induced Human
o ICso0 65.8 uM [4]
Activity platelet Platelets
aggregation
MRP1 BCPCF Efflux  Human
_ ICso 3 uM [5]
Inhibition Assay Erythrocytes
MCF-7 3.30+£0.92
Cytotoxicity MTT Assay (Breast ICso UM to 4.19 + 2]
Cancer) 1.04 uM
ZR-75-1 8.75+2.01
Cytotoxicity MTT Assay (Breast ICso0 UM t0 9.40 + [2]
Cancer) 1.74 uM
MDA-MB-231 6.12 £+ 0.84
Cytotoxicity MTT Assay (Breast ICso uMto 18.10 = [2]
Cancer) 1.65 uM

Experimental Protocols
Antiplatelet Activity: Collagen-Induced Platelet
Aggregation Assay

This protocol outlines the methodology to assess the inhibitory effect of Euchrestaflavanone A

on collagen-induced platelet aggregation in human platelets.

1. Preparation of Human Platelets:
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o Draw whole blood from healthy human donors into tubes containing 3.2% sodium citrate.
e Centrifuge the blood at 200 x g for 10 minutes to obtain platelet-rich plasma (PRP).

o Wash the PRP with Tyrode's buffer (containing 0.35% bovine serum albumin, 1 mM CaClz,
and 1 mM MgClz2) and centrifuge at 800 x g for 10 minutes.

o Resuspend the platelet pellet in Tyrode's buffer to a final concentration of 5x108 platelets/mL.

[4]
2. Platelet Aggregation Assay:

e Pre-incubate the platelet suspension (108/mL) for 3 minutes at 37°C in the presence or
absence of varying concentrations of Euchrestaflavanone A (e.g., 25 to 150 uM).[4]

 Induce platelet aggregation by adding collagen (2.5 pg/mL).

e Measure the aggregation using a lumi-aggregometer, which records the change in light
transmission as platelets aggregate.

e The percentage of inhibition is calculated by comparing the aggregation in the presence of
Euchrestaflavanone A to the control (vehicle-treated) sample.

MRP1 Inhibition: BCPCF Efflux Assay

This protocol describes the method to determine the inhibitory activity of Euchrestaflavanone
A on the multidrug resistance protein 1 (MRP1) using a fluorescent substrate, 2',7'-bis-(2-
carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF), in human erythrocytes.

1. Preparation of Erythrocytes:

o Obtain fresh human blood and centrifuge to separate erythrocytes from plasma and buffy
coat.

» Wash the erythrocytes three times with a phosphate-buffered saline (PBS) solution.

2. BCECF Loading and Efflux Assay:
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o Load the erythrocytes with the membrane-permeant precursor of BCECF, BCECF-AM.

 Incubate the loaded erythrocytes with varying concentrations of Euchrestaflavanone A or a
known MRP1 inhibitor (e.g., MK571) as a positive control.

e Initiate efflux by incubating the cells at 37°C.

o At specified time points, centrifuge the samples and measure the fluorescence of the
supernatant, which corresponds to the amount of BCECF effluxed from the cells.

e The ICso value is determined by plotting the percentage of inhibition of BCECF efflux against
the concentration of Euchrestaflavanone A.

Cytotoxicity: MTT Assay

This protocol details the procedure for assessing the cytotoxic effects of Euchrestaflavanone
A on cancer cell lines, such as MCF-7, using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay.

1. Cell Culture and Treatment:

e Culture the desired cancer cell line (e.g., MCF-7) in appropriate media and conditions (e.qg.,
DMEM with 10% FBS at 37°C in a 5% CO: incubator).

o Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to
adhere overnight.

o Treat the cells with various concentrations of Euchrestaflavanone A for a specified period
(e.g., 24, 48, or 72 hours).

2. MTT Assay Procedure:

» After the treatment period, add MTT solution (typically 5 mg/mL in PBS) to each well and
incubate for 3-4 hours at 37°C.

 During this incubation, mitochondrial dehydrogenases in viable cells will reduce the yellow
MTT to a purple formazan product.
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e Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution
of SDS in HCI).

e Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a
microplate reader.

» The percentage of cell viability is calculated relative to the untreated control cells, and the
ICso value is determined.[2]

Signaling Pathways and Experimental Workflows

Euchrestaflavanone A exerts its antiplatelet effects by modulating key signaling pathways
within platelets. It has been shown to downregulate glycoprotein lib/llla (allb/B3)-mediated
signaling events while upregulating the cyclic adenosine monophosphate (CAMP)-dependent
pathway.[6]

Platelet Activation Signaling Pathway

The following diagram illustrates the general signaling cascade leading to platelet activation,
which is inhibited by Euchrestaflavanone A.
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Caption: Simplified signaling pathway of collagen-induced platelet activation.

Euchrestaflavanone A Experimental Workflow
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The following diagram outlines the typical workflow for evaluating the biological activity of
Euchrestaflavanone A.
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Caption: General experimental workflow for assessing Euchrestaflavanone A bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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